Cas no 2098079-14-0 ((1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol)

• Product Name: (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol
• CAS No: 2098079-14-0
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5042913
• Update Time: 2025-06-13

(1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol
• [1-([1,3]thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl]methanol
• (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C11H13N3OS/c15-7-8-3-5-14(6-8)11-13-9-2-1-4-12-10(9)16-11/h1-2,4,8,15H,3,5-7H2
• InChI Key： DAITWJVZOXJZGW-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 77.5

Additional information on (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol

Research Briefing on (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol (CAS: 2098079-14-0) in Chemical Biology and Pharmaceutical Applications

The compound (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol (CAS: 2098079-14-0) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a thiazolo[5,4-b]pyridine core with a pyrrolidine methanol moiety, offering versatile opportunities for drug discovery. Recent studies have highlighted its significance as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the thiazolo[5,4-b]pyridine system provides a rigid planar structure that can engage in π-π stacking interactions with biological targets, while the pyrrolidine methanol side chain introduces stereochemical diversity and hydrogen bonding capabilities. This dual functionality makes the compound particularly valuable for designing kinase inhibitors, as demonstrated in recent publications where derivatives showed nanomolar affinity against JAK and PI3K family kinases. The CAS number 2098079-14-0 has become increasingly cited in patent applications covering inflammatory and oncological indications.

Recent synthetic methodologies published in 2023-2024 have significantly improved the yield and enantioselectivity of (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol production. A notable advancement comes from a Nature Communications paper describing a photocatalytic cascade reaction that constructs the thiazolopyridine core in a single step with >90% ee. This breakthrough has facilitated larger-scale production for biological evaluation, addressing previous limitations in material supply for preclinical studies.

Biological evaluations of derivatives containing this scaffold have shown remarkable selectivity profiles. In a Journal of Medicinal Chemistry report, researchers demonstrated that strategic modifications at the methanol position yielded compounds with >100-fold selectivity between closely related kinase isoforms. Molecular dynamics simulations accompanying these studies revealed that the hydroxyl group participates in a conserved hydrogen bond network with kinase hinge regions, while the thiazolopyridine system occupies a hydrophobic pocket typically targeted by ATP-competitive inhibitors.

The compound's potential extends beyond kinase inhibition. A recent ACS Chemical Biology publication highlighted its utility in targeted protein degradation, where conjugation to E3 ligase ligands created effective PROTACs. The physicochemical properties of (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol, particularly its balanced lipophilicity (clogP ~2.1) and polar surface area (~75 Ų), make it especially suitable for bifunctional molecule design. These developments position CAS 2098079-14-0 as a versatile building block in modern drug discovery paradigms.

Ongoing clinical translation efforts have been reported for several derivatives. One candidate, currently in Phase I trials for myelofibrosis, incorporates this scaffold as its central pharmacophore. Preclinical data showed excellent oral bioavailability (>80% in rodent models) and favorable tissue distribution, attributed to the compound's optimal physicochemical properties. These findings underscore the growing pharmaceutical relevance of (1-(Thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-3-yl)methanol-based therapeutics.

Future research directions appear focused on expanding the therapeutic applications of this scaffold. Computational studies predict that modifications to the pyrrolidine ring could yield compounds with activity against protein-protein interactions, a challenging target class. Additionally, the compound's fluorescence properties are being explored for theranostic applications, where its intrinsic emission at 450 nm enables real-time tracking of drug distribution. As synthetic methodologies continue to evolve and biological data accumulate, CAS 2098079-14-0 is poised to remain a significant focus of chemical biology research in the coming years.